Cas no 1261758-60-4 (3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1261758-60-4
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4925000
• Update Time: 2025-08-05

3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-8-4-10(15)9(14)3-7(8)12-11(16)6(5-18)1-2-17-12/h1-5H
• InChI Key： AROGEBCXAYBJJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=C(C=O)C=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde

Introduction to 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1261758-60-4)

3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde, identified by its CAS number CAS No. 1261758-60-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde consists of a central isonicotinaldehyde core, which is functionalized with a fluoro group at the 3-position and a 2,4,5-trichlorophenyl substituent at the 2-position. This arrangement imparts distinct reactivity and binding capabilities, making it a versatile building block for drug discovery and development.

In recent years, there has been a growing interest in the application of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The presence of the fluoro group in 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde particularly contributes to these advantages by improving lipophilicity and reducing susceptibility to enzymatic degradation.

The 2,4,5-trichlorophenyl moiety further enhances the compound's utility by providing multiple sites for further functionalization and interaction with biological targets. This structural feature has been exploited in the design of novel inhibitors and agonists targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

Recent studies have highlighted the potential of 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde as a key intermediate in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. For instance, researchers have demonstrated its use in generating highly selective inhibitors of tyrosine kinases by incorporating it into peptidomimetic scaffolds. These inhibitors exhibit improved potency and selectivity compared to their unfluorinated counterparts.

The compound's aldehyde functionality also allows for further derivatization through condensation reactions with various nucleophiles, enabling the creation of diverse pharmacophores. This flexibility has been leveraged in the development of novel antimicrobial agents and antiviral drugs. For example, recent work has shown that derivatives of 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde can effectively inhibit viral proteases by forming stable adducts with key catalytic residues.

In addition to its applications in drug discovery, 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde has found utility in materials science and catalysis. Its unique electronic properties make it an attractive candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Furthermore, its ability to participate in metal coordination complexes has been explored in the development of novel catalysts for organic transformations.

The synthesis of 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and trichlorophenyl groups with high efficiency. These synthetic routes highlight the compound's importance as a synthetic intermediate in modern chemical biology.

Ongoing research continues to uncover new applications and derivatives of CAS No. 1261758-60-4. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field by exploring novel therapeutic targets and developing next-generation drug candidates. The compound's unique structural features and reactivity make it a cornerstone in the quest for new treatments across multiple disease areas.

In conclusion, 3-Fluoro-2-(2,4,5-trichlorophenyl)isonicotinaldehyde represents a significant advancement in chemical biology and pharmaceutical research. Its versatile structure and functional properties have positioned it as a crucial intermediate in drug discovery and development. As research progresses，this compound is expected to play an even greater role in addressing unmet medical needs through innovative synthetic strategies and therapeutic applications.